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Compound of Interest

Compound Name: Methyl hexanoate - d5
CAS No.: 1394230-20-6
Cat. No.: B591123
Get Quote
. J

Executive Safety Directive

Immediate Action Required: Methyl hexanoate-d5 is a Class 3 Flammable Liquid. It must be
segregated from oxidizers and disposed of as hazardous chemical waste.

Crucial Distinction: The "d5" designation indicates a stable isotope (deuterium) labeling. It is
NOT radioactive. Do not dispose of this in radioactive waste streams unless it has been
specifically mixed with radiolabels (e.g.,

Cor

H). Misclassifying stable isotopes as radioactive waste incurs unnecessary regulatory scrutiny
and exorbitant disposal costs.
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Critical Parameter Data Point Regulatory Implication
CAS Number 106-70-7 (Unlabeled parent) Identifier for SDS lookup
_ D001 (Ignitable Characteristic
Flash Point ~42°C (107.6°F)
Waste)
Water Solubility Low / Immiscible Do NOT pour down sink
Requires flammables waste
RCRA Code (USA) D001

stream

Material Intelligence & Hazard Characterization

To dispose of Methyl hexanoate-d5 safely, you must understand its behavior in the waste
stream. As an ester, it is relatively stable but flammable.

o Chemical Stability: Stable under normal temperatures but hydrolyzes in strong acids/bases.

¢ Incompatibility: Violent reactions possible with strong oxidizing agents (e.g., nitric acid,

perchlorates) and reducing agents.

o Deuterium Isotope Effect: The physical properties (boiling point, flash point) of the d5 analog
are nearly identical to the non-deuterated parent. You may use the standard Methyl
Hexanoate SDS for safety data, but always label the container as "Deuterated” to prevent

inventory confusion.

Pre-Disposal Protocol: Segregation & Preparation

Before moving the chemical to the waste area, follow this segregation logic to prevent cross-

contamination or dangerous reactions.

Step 1: Waste Stream Identification

Is the Methyl hexanoate-d5 pure, or is it in a mixture?
o Pure/Stock: Dispose of in the Non-Halogenated Organic Solvent stream.

o Mixed with Halogens (e.g., DCM, Chloroform): Must go into the Halogenated waste stream.
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o Mixed with Aqueous Buffers: If >10% organic, usually treated as organic waste. Check local
EHS guidelines.

Step 2: Container Selection

o Material: High-density polyethylene (HDPE) or amber glass. Avoid standard LDPE if storing
for long periods, though generally acceptable for short-term waste.

o Headspace: Leave at least 10% headspace to allow for vapor expansion.

Step 3: Labeling (The "Self-Validating" Step)

A proper label protects the next person handling the bottle.

e Must Include: Full chemical name ("Methyl hexanoate-d5"), "Flammable," and approximate
percentage if a mixture.

e Do Not Use: Abbreviations or chemical formulas alone.

Disposal Workflow Visualization

The following diagram outlines the decision logic for disposing of Methyl hexanoate-d5,
ensuring compliance with EPA (RCRA) and local laboratory safety standards.
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Caption: Decision logic for segregating Methyl hexanoate-d5 waste streams based on chemical
mixtures.

Detailed Disposal Methodology
Scenario A: Disposing of Expired/Unused Stock[1]

 Verify Integrity: Ensure the cap is tight. If the original container is glass and intact, you may
dispose of it directly without transferring, provided the label is defaced to indicate "WASTE."

e Overpack: Place the bottle in a secondary container (plastic bin) during transport to the
central waste accumulation area (SAA).

e Log: Record the volume (~Density 0.88 g/mL) on your lab's waste accumulation log sheet.

Scenario B: Disposing of Reaction Mixtures

e Quench: Ensure any reactive reagents in the mixture (e.g., unreacted hydrides) are fully
guenched and stable.

e pH Check: If the mixture is acidic or basic, neutralize to pH 5-9 if your facility requires it, or
segregate into a specific "Corrosive Flammable" stream.

o Transfer: Pour into a dedicated "Non-Halogenated Solvent" carboy.
o Note: Do not fill carboys >90%.

e Grounding: If pouring more than 4 liters, ground the receiving drum to prevent static
discharge ignition.

Emergency Procedures (Spill Response)
In the event of a spill of Methyl hexanoate-d5:

e Evacuate & Ventilate: Immediately alert nearby personnel. Vapors are heavier than air and
may travel to ignition sources.[1][2][3][4]

» Eliminate Ignition: Turn off hot plates and stirrers.
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¢ Containment:

o Small Spill (<100 mL): Absorb with vermiculite, sand, or active carbon pads. Place used
absorbent in a fume hood to evaporate residual volatiles only if safe, then bag as
hazardous solid waste.

o Large Spill (>500 mL): Do not attempt to clean. Evacuate the lab and contact your HazMat
response team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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